Cas no 152854-19-8 (Xanomeline tartrate)

• Product Name: Xanomeline tartrate
• CAS No: 152854-19-8
• MF: C₁₈H₂₉N₃O₇S
• MW: 431.503763914108
• CID: 1326307
• PubChem ID: 71456
• Update Time: 2025-08-05

Xanomeline tartrate Chemical and Physical Properties

Names and Identifiers

• 5-[4-(hexyloxy)-1,2,5-thiadiazol-3-yl]-1-methyl-1,2,3,6-tetrahydropyridine 2,3-dihydroxybutanedioate (1:1)
• butanedioic acid, 2,3-dihydroxy-, (2R,3R)-, compd. with 3-[4-(hexyloxy)-1,2,5-thiadiazol-3-yl]-1,2,5,6-tetrahydro-1-methylpyridine (1:1)
• Memcor
• NNC 11-0232
• (2R,3R)-2,3-dihydroxybutanedioic acid,3-hexoxy-4-(1-methyl-3,6-dihydro-2H-pyridin-5-yl)-1,2,5-thiadiazole
• Xanomeline tartrate
• SCHEMBL122508
• B80W7AUT8R
• Q27274481
• UNII-B80W7AUT8R
• LY246708 tartrate
• 3-(4-(HEXYLOXY)-1,2,5-THIADIAZOL-3-YL)-1,2,5,6-TETRAHYDRO-1-METHYLPYRIDINE (-)-(+)-TARTRATE (1:1)
• XANOMELINE (+)-L-HYDROGEN TARTRATE [MI]
• Pyridine, 3-(4-(hexyloxy0-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• 152854-19-8 (tartrate)
• DTXSID00165143
• (2R,3R)-2,3-dihydroxybutanedioic acid;3-hexoxy-4-(1-methyl-3,6-dihydro-2H-pyridin-5-yl)-1,2,5-thiadiazole
• Xanomeline tartrate [USAN]
• (3-O-hexyloxy)-TZTP
• EX-A5749
• 152854-19-8
• 3-(4-(Hexyloxy)-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine L-(+)-tartrate (1:1)
• LY 246708 tartrate
• LY-246708 TARTRATE
• D06331
• AKOS040756878
• Pyridine, 3-(4-(hexyloxy)-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
• XANOMELINE (+)-L-HYDROGEN TARTRATE
• XANOMELINE TARTRATE [WHO-DD]
• DA-78998
• Xanomeline tartrate (USAN)
• DTXCID2087634
• Xanomeline Tartaric Acid

• Inchi： 1S/C14H23N3OS.C4H6O6/c1-3-4-5-6-10-18-14-13(15-19-16-14)12-8-7-9-17(2)11-12;5-1(3(7)8)2(6)4(9)10/h8H,3-7,9-11H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
• InChI Key： SJSVWTMVMBGIHQ-LREBCSMRSA-N
• SMILES： S1N=C(C(C2=CCCN(C)C2)=N1)OCCCCCC.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 431.17277
• Monoisotopic Mass: 431.17262145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 153.31

Additional information on Xanomeline tartrate

Comprehensive Overview of Xanomeline Tartrate (CAS No. 152854-19-8): Mechanism, Applications, and Research Insights

Xanomeline tartrate (CAS No. 152854-19-8) is a selective muscarinic acetylcholine receptor agonist that has garnered significant attention in neurological and psychiatric research. This compound, often referred to as Xanomeline L-tartrate or Xanomeline hydrogen tartrate, is a salt form of the free base Xanomeline, which enhances its solubility and bioavailability. The unique pharmacological profile of Xanomeline tartrate makes it a promising candidate for addressing cognitive deficits and neuropsychiatric disorders, particularly Alzheimer's disease and schizophrenia.

The mechanism of action of Xanomeline tartrate revolves around its affinity for M1 and M4 muscarinic receptor subtypes. Unlike non-selective agonists, Xanomeline tartrate demonstrates preferential activation of these receptors, which are critically involved in cognitive function and memory consolidation. This selectivity has sparked interest in its potential to mitigate symptoms of neurodegenerative diseases without the adverse effects associated with broader cholinergic activation. Researchers are particularly intrigued by its ability to modulate dopaminergic and glutamatergic pathways, which are often dysregulated in schizophrenia.

Recent studies have highlighted the therapeutic potential of Xanomeline tartrate in addressing cognitive impairment and behavioral symptoms in Alzheimer's patients. Clinical trials have reported improvements in attention, memory recall, and executive function, positioning it as a viable alternative to existing acetylcholinesterase inhibitors. Additionally, its pro-cognitive effects have been explored in combination therapies, such as with trospium chloride, to minimize peripheral side effects while maximizing central nervous system benefits.

Beyond Alzheimer's disease, Xanomeline tartrate has shown promise in managing negative symptoms of schizophrenia, such as social withdrawal and apathy. Its ability to enhance cortical dopamine release without exacerbating psychosis distinguishes it from conventional antipsychotics. This dual action—improving cognition while addressing behavioral deficits—has made it a focal point in translational neuroscience research.

The synthesis and formulation of Xanomeline tartrate (CAS No. 152854-19-8) involve meticulous optimization to ensure stability and efficacy. Analytical techniques like HPLC and mass spectrometry are employed to validate its purity, while pharmacokinetic studies assess its blood-brain barrier penetration. These efforts underscore the compound's potential as a next-generation neurotherapeutic agent.

In the context of current trends, Xanomeline tartrate aligns with the growing demand for precision medicine in neurology. Searches for terms like "M1 receptor agonist for dementia" or "Xanomeline vs. donepezil" reflect widespread interest in its comparative advantages. Furthermore, discussions on personalized treatment plans and biomarker-driven therapies have amplified its relevance in both academic and clinical settings.

Ongoing research is also exploring the role of Xanomeline tartrate in neuroinflammation and synaptic plasticity, areas of high interest in neurodegenerative research. Preclinical models suggest that its anti-inflammatory properties may contribute to neuroprotection, opening avenues for applications in Parkinson's disease and traumatic brain injury.

In summary, Xanomeline tartrate (CAS No. 152854-19-8) represents a groundbreaking advancement in neuropharmacology. Its receptor-specific action, coupled with a favorable safety profile, positions it as a cornerstone in the development of targeted neurological therapies. As research progresses, this compound is poised to address unmet needs in cognitive health and mental wellness, making it a subject of enduring scientific and clinical interest.